Cas no 79043-43-9 ((S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide)

• Product Name: (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide
• CAS No: 79043-43-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4797496
• Update Time: 2025-04-23

(S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide
• (+)-N,N-Dimethyl-L-mandelamide

• Inchi： 1S/C10H13NO2/c1-11(2)10(13)9(12)8-6-4-3-5-7-8/h3-7,9,12H,1-2H3/t9-/m0/s1
• InChI Key： RAPXOLIRIJRICD-VIFPVBQESA-N
• SMILES： O[C@H](C(N(C)C)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5

Additional information on (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide

Comprehensive Guide to (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide (CAS No. 79043-43-9): Properties, Applications, and Market Insights

(S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide (CAS No. 79043-43-9) is a chiral organic compound gaining significant attention in pharmaceutical and fine chemical industries. This enantiomerically pure substance belongs to the class of hydroxyacetamide derivatives, characterized by its unique stereochemistry and versatile applications. With the growing demand for chiral building blocks in drug development, this compound has emerged as a valuable intermediate in asymmetric synthesis.

The molecular structure of (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide features a phenyl group attached to a chiral carbon bearing both hydroxyl and N,N-dimethylamide functional groups. This specific configuration (S-enantiomer) is particularly important in medicinal chemistry, where stereochemistry often determines biological activity. Researchers frequently search for "CAS 79043-43-9 supplier" or "S-enantiomer hydroxyacetamide applications" when investigating this compound's potential.

Current pharmaceutical research highlights several key applications of (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide. It serves as a crucial intermediate in the synthesis of neurologically active compounds, particularly those targeting neurotransmitter systems. The compound's ability to participate in stereoselective reactions makes it valuable for creating complex molecular architectures with precise three-dimensional orientations. Many scientists inquire about "chiral resolution techniques for 79043-43-9" or "scaling up S-hydroxy-N,N-dimethylamide synthesis" when working with this material.

The synthesis of (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide typically involves asymmetric hydrogenation or enzymatic resolution methods. Recent advances in biocatalysis have improved the production efficiency of this chiral compound, addressing common search queries like "green chemistry approaches for 79043-43-9". The pharmaceutical industry particularly values this compound's high enantiomeric excess (ee), often exceeding 99%, which is critical for developing single-enantiomer drugs with reduced side effects.

Analytical characterization of 79043-43-9 employs various techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters frequently searched include "HPLC methods for S-2-Hydroxy-N,N-dimethyl-2-phenylacetamide" and "spectroscopic data for CAS 79043-43-9". The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility profiles in common organic solvents.

Market trends indicate growing demand for (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide in contract research organizations and generic drug development. The global push toward personalized medicine has increased interest in chiral intermediates, with many researchers exploring "cost-effective synthesis of 79043-43-9". Regulatory aspects remain important, with frequent searches for "ICH guidelines for chiral impurities" related to this compound's pharmaceutical applications.

Storage and handling of (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically 2-8°C in airtight containers) are often queried as "stability of CAS 79043-43-9". The compound demonstrates good stability under recommended storage conditions, maintaining its chiral integrity over extended periods.

Future research directions for 79043-43-9 include exploring its potential in novel drug delivery systems and as a ligand in asymmetric catalysis. Emerging search trends show interest in "computational modeling of S-hydroxy-N,N-dimethylamide derivatives" and "structure-activity relationships of 79043-43-9 analogs". The compound's versatility continues to make it a subject of ongoing investigation in academic and industrial settings alike.

In conclusion, (S)-2-Hydroxy-N,N-dimethyl-2-phenylacetamide (CAS No. 79043-43-9) represents an important chiral building block with diverse applications in modern chemistry. Its unique structural features and stereochemical properties address current needs in asymmetric synthesis and drug development, making it a compound of continuing interest to researchers worldwide.